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Compound of Interest

Compound Name: butyl picolinate

CAS No.: 5340-88-5

Cat. No.: B1294307

Get Quote

This document provides a comprehensive technical overview of Butyl Picolinate, intended for

researchers, scientists, and professionals in the field of drug development. It moves beyond a

simple recitation of facts to explore the causality behind its synthesis, the logic of its analysis,

and its potential applications in a modern research context.

Section 1: Molecular Profile and Physicochemical
Properties
Butyl picolinate (CAS: 5340-88-5), systematically named butyl pyridine-2-carboxylate, is an

organic chemical compound.[1][2] It is the butyl ester of picolinic acid. Structurally, it consists of

a pyridine ring substituted at the 2-position with a butyl ester group. This structure imparts

specific chemical characteristics that are critical for its synthesis, analysis, and potential

applications. The pyridine ring introduces a basic nitrogen atom, while the ester group provides

a site for hydrolysis and influences the molecule's polarity and solubility.

The physicochemical properties of a molecule are paramount in drug discovery, influencing

everything from solubility and membrane permeability to receptor binding.[3] The introduction of
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the butyl group significantly increases the lipophilicity of the parent picolinic acid, a change that

can be quantified by the octanol-water partition coefficient (LogP).

Table 1: Physicochemical Properties of Butyl Picolinate

Property Value Source

CAS Number 5340-88-5 [1][2]

Molecular Formula C₁₀H₁₃NO₂ [1][2]

Molecular Weight 179.22 g/mol [1]

IUPAC Name butyl pyridine-2-carboxylate [1]

Boiling Point 141-142 °C [2]

XLogP3 (Computed) 1.8 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Canonical SMILES CCCCOC(=O)C1=CC=CC=N1 [1]

InChIKey
HZUPDAXALKWCGX-

UHFFFAOYSA-N
[1][2]

Section 2: Synthesis and Purification Workflow
The synthesis of butyl picolinate is most commonly achieved via a Fischer-Speier

esterification. This acid-catalyzed reaction between picolinic acid (a carboxylic acid) and n-

butanol (an alcohol) is a cornerstone of organic synthesis.

Causality in Synthesis: The choice of an acid catalyst (typically sulfuric acid or p-

toluenesulfonic acid) is critical. The catalyst protonates the carbonyl oxygen of picolinic acid,

which dramatically increases the electrophilicity of the carbonyl carbon. This activation makes

the carbon atom highly susceptible to nucleophilic attack by the lone pair of electrons on the

oxygen atom of n-butanol. The reaction is reversible, so to drive it towards the product (ester),
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it is common to either use an excess of one reactant (typically the less expensive alcohol) or to

remove water as it is formed, in accordance with Le Châtelier's principle.

Experimental Protocol: Synthesis of Butyl Picolinate
Reactor Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a

Dean-Stark apparatus fitted with a reflux condenser, add picolinic acid (0.1 mol), n-butanol

(0.3 mol), and a catalytic amount of concentrated sulfuric acid (approx. 0.5 mL).

Reaction: Heat the mixture to reflux. The water produced during the esterification will be

collected in the Dean-Stark trap.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the

starting picolinic acid spot is no longer visible.

Workup: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory

funnel and wash sequentially with a saturated sodium bicarbonate solution (to neutralize the

acid catalyst) and brine.

Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the excess

n-butanol under reduced pressure using a rotary evaporator.

Purification Protocol: Fractional Distillation
The crude butyl picolinate is then purified by vacuum distillation to separate it from any high-

boiling impurities or unreacted starting materials.

Setup: Assemble a fractional distillation apparatus.

Distillation: Heat the crude product under vacuum. Collect the fraction that distills at the

known boiling point of butyl picolinate (141-142 °C at atmospheric pressure, adjust for

vacuum).[2]

Picolinic Acid +
 n-Butanol +
 H₂SO₄ (cat.)

Reflux with
Dean-Stark Trap

 Heat Aqueous Workup
(NaHCO₃, Brine)

 Cool Dry over Na₂SO₄ Rotary Evaporation Vacuum
Distillation

 Crude Product Pure Butyl
Picolinate
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Caption: Workflow for the synthesis and purification of Butyl Picolinate.

Section 3: Structural Elucidation and Analytical
Control
Confirming the identity and purity of a synthesized compound is a non-negotiable step in any

research workflow. A multi-technique approach ensures the highest level of confidence.

Spectroscopic Characterization
Spectroscopy provides a detailed fingerprint of the molecule, allowing for unambiguous

structure confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to map the

carbon-hydrogen framework of the molecule.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the key functional groups

present, most notably the ester carbonyl group.[4]

Mass Spectrometry (MS): MS provides the molecular weight of the compound and

information about its fragmentation pattern, further confirming the structure.[5]

Table 2: Expected Spectroscopic Data for Butyl Picolinate
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Technique Feature
Expected Chemical
Shift / Wavenumber
/ m/z

Rationale

¹H NMR Aromatic Protons δ 7.5-8.7 ppm

Protons on the

electron-deficient

pyridine ring.

-O-CH₂- δ ~4.4 ppm (triplet)

Methylene group

adjacent to the ester

oxygen.

-CH₂-CH₂-CH₂-CH₃ δ ~1.7 ppm (multiplet)
Methylene group beta

to the ester oxygen.

-CH₂-CH₂-CH₂-CH₃ δ ~1.4 ppm (multiplet)

Methylene group

gamma to the ester

oxygen.

-CH₃ δ ~0.9 ppm (triplet)
Terminal methyl group

of the butyl chain.

¹³C NMR C=O δ ~165 ppm Ester carbonyl carbon.

Aromatic Carbons δ 120-150 ppm
Carbons of the

pyridine ring.

-O-CH₂- δ ~65 ppm
Carbon adjacent to

the ester oxygen.

Butyl Chain Carbons δ 13-30 ppm
Remaining carbons of

the butyl chain.

IR C=O Stretch ~1725 cm⁻¹

Characteristic strong

absorption for an ester

carbonyl.

C-O Stretch ~1250-1300 cm⁻¹
Ester C-O bond

stretching.

Aromatic C=C/C=N ~1580-1600 cm⁻¹

Stretching vibrations

within the pyridine

ring.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294307?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


MS (EI) Molecular Ion [M]⁺ m/z = 179

Corresponds to the

molecular weight of

the compound.

Key Fragments m/z = 123, 106, 78

Loss of the butoxy

group, loss of butene,

pyridine cation radical.

Quantitative Analysis: High-Performance Liquid
Chromatography (HPLC)
While spectroscopy confirms identity, chromatography is essential for quantifying purity. A

reversed-phase HPLC method is the standard for a molecule of this polarity.

Trustworthiness through Validation: A robust HPLC method must be validated for linearity,

accuracy, and precision. This ensures that the measured purity is a true reflection of the

sample's composition. Several methods exist for analyzing picolinate-containing compounds,

which can be adapted for butyl picolinate.[6][7][8]

Protocol: HPLC Purity Analysis
System: HPLC with UV detector.

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).[9]

Mobile Phase: A gradient of Acetonitrile and water (with 0.1% formic acid or acetic acid to

ensure sharp peak shape).[9]

Flow Rate: 1.0 mL/min.

Detection: UV at 265 nm (a wavelength where the pyridine ring strongly absorbs).

Sample Preparation: Prepare a stock solution of butyl picolinate in acetonitrile at 1 mg/mL.

Dilute to an appropriate working concentration (e.g., 50 µg/mL).

Analysis: Inject the sample and integrate the peak areas. Purity is calculated as the area of

the main peak divided by the total area of all peaks, expressed as a percentage.
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Caption: A comprehensive analytical workflow for quality control of Butyl Picolinate.

Section 4: Relevance in a Drug Discovery Context
While butyl picolinate is not an active pharmaceutical ingredient itself, its structural motifs are

highly relevant to drug discovery and development.

The Picolinate Moiety: A Privileged Chelator
Picolinic acid is a well-known bidentate chelating agent for various metal ions, including

chromium, zinc, and iron.[10] This chelation ability is exploited in nutritional supplements like

chromium(III) picolinate, which has been investigated for its role in glucose metabolism and

insulin signaling.[11][12] The picolinate ligand is believed to facilitate the absorption and

transport of the metal ion. In drug development, incorporating metal-binding pharmacophores

can be a strategy for inhibiting metalloenzymes or modulating metal-dependent biological

pathways.

Esterification as a Prodrug Strategy
The transformation of picolinic acid into butyl picolinate serves as a perfect case study for a

common medicinal chemistry strategy: the use of esters as prodrugs to enhance lipophilicity.
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Lipophilicity and Permeability: Picolinic acid is relatively polar. By converting the carboxylic

acid to a butyl ester, the molecule's lipophilicity is increased (as reflected in the positive

XLogP3 value of 1.8).[1] This is a crucial modification for improving a drug's ability to cross

biological membranes, such as the intestinal wall for oral absorption or the blood-brain

barrier.

Fragment-Based Drug Discovery (FBDD): In FBDD, small, low-complexity molecules

("fragments") are screened for weak binding to a biological target.[3] Butyl picolinate could

be considered a fragment that probes for pockets that accommodate a pyridine ring and a

lipophilic alkyl chain. If a hit is identified, the fragment can be optimized and grown into a

more potent lead compound. The ester linkage provides a synthetically tractable handle for

further modification.

Property Modulation

Biological Consequence

Picolinic Acid
(Parent Moiety)

Butyl Picolinate
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 Esterification Physicochemical
Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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